Cas no 2138092-11-0 (3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol)

3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol is a structurally complex cyclohexanol derivative featuring a dimethylamino-substituted pyrrolidine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for drug development. The presence of both tertiary amine and hydroxyl functional groups enhances its utility in forming salts or further derivatization, while the rigid cyclohexane core contributes to stereochemical control in synthesis. Its balanced lipophilicity and polarity may improve bioavailability in pharmacological applications. The compound's unique combination of cyclic and heterocyclic elements makes it valuable for exploring structure-activity relationships in targeted therapeutic agents.
3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol structure
2138092-11-0 structure
Product Name:3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol
CAS No:2138092-11-0
MF:C14H28N2O
MW:240.384923934937
CID:6409840
PubChem ID:165498483
Update Time:2025-08-03

3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2138092-11-0
    • 3-[3-(dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol
    • EN300-1161425
    • 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol
    • Inchi: 1S/C14H28N2O/c1-14(2)7-5-12(17)9-13(14)16-8-6-11(10-16)15(3)4/h11-13,17H,5-10H2,1-4H3
    • InChI Key: CGEZJDPKPXOCRU-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C(C1)N1CCC(C1)N(C)C

Computed Properties

  • Exact Mass: 240.220163521g/mol
  • Monoisotopic Mass: 240.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.7Ų

3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161425-1.0g
3-[3-(dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol
2138092-11-0
1g
$0.0 2023-06-08

Additional information on 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138092-11-0)

The compound 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138092-11-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, combining a pyrrolidine ring with a dimethylamino group and a dimethylcyclohexanol backbone. This combination of functional groups makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for specialized heterocyclic compounds like 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential as a pharmacophore, a key structural component in bioactive molecules. The presence of both tertiary amine and hydroxyl groups in its structure allows for diverse chemical modifications, enabling the development of novel therapeutics targeting neurological and metabolic disorders.

The synthesis of CAS No. 2138092-11-0 involves multi-step organic reactions, often starting from commercially available pyrrolidine derivatives. Key steps include N-alkylation, ring formation, and selective oxidation, requiring precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further applications.

From an industrial perspective, 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol is valued for its role in high-value chemical synthesis. Its structural features align with current trends in green chemistry, as researchers explore more sustainable methods for its production, such as catalytic processes and solvent-free reactions. These innovations address growing concerns about environmental impact and resource efficiency in chemical manufacturing.

In the context of drug development, this compound's pyrrolidine moiety is particularly noteworthy. Pyrrolidine derivatives are frequently employed in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The dimethylamino group further enhances bioavailability, making CAS No. 2138092-11-0 a promising candidate for neuroprotective agents or cognitive enhancers. Recent studies have also explored its potential in GPCR-targeted therapies, a hot topic in precision medicine.

The growing interest in 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol is evident from its increasing mentions in scientific literature and patent filings. Researchers are investigating its structure-activity relationships (SAR) to optimize its pharmacological properties. Computational tools like molecular docking and QSAR modeling are being used to predict its interactions with biological targets, accelerating the discovery of new applications.

For suppliers and manufacturers, ensuring the consistent quality of CAS No. 2138092-11-0 is paramount. Strict adherence to Good Manufacturing Practices (GMP) and rigorous quality control protocols are essential to meet the demands of pharmaceutical clients and research institutions. The compound's stability, solubility, and compatibility with other reagents are critical factors in its commercial success.

Looking ahead, 3-[3-(Dimethylamino)pyrrolidin-1-yl]-4,4-dimethylcyclohexan-1-ol is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular structure allows for integration into bifunctional molecules, a cutting-edge approach in drug design. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point of innovative research and therapeutic development.

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